Cas no 347368-94-9 (2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol)

• Product Name: 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol
• CAS No: 347368-94-9
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6407636
• PubChem ID: 6710542
• Update Time: 2025-05-19

2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol
• SR-01000469416-1
• Z57395468
• EU-0008881
• HMS1424H06
• 2-(3-Carbazol-9-yl-2-hydroxy-propylamino)-butan-1-ol
• SR-01000469416
• AKOS002242878
• 2-[(3-carbazol-9-yl-2-hydroxypropyl)amino]butan-1-ol
• Oprea1_204703
• F1021-0667
• 347368-94-9
• IDI1_010139
• IFLab1_004384
• 2-((3-(9H-carbazol-9-yl)-2-hydroxypropyl)amino)butan-1-ol
• AKOS016316266
• 9H-Carbazole-9-ethanol, α-[[[1-(hydroxymethyl)propyl]amino]methyl]-

• Inchi： 1S/C19H24N2O2/c1-2-14(13-22)20-11-15(23)12-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-10,14-15,20,22-23H,2,11-13H2,1H3
• InChI Key： JOFWMVWLYRLQSC-UHFFFAOYSA-N
• SMILES： C(O)C(NCC(O)CN1C2=C(C=CC=C2)C2=C1C=CC=C2)CC

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol

Comprehensive Overview of 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol (CAS No. 347368-94-9): Properties, Applications, and Innovations

The compound 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol (CAS No. 347368-94-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines a carbazole moiety with a hydroxypropylamino butanol chain, offering versatile chemical properties. This article delves into its synthesis, applications, and relevance to contemporary scientific trends, including drug discovery, organic electronics, and sustainable chemistry.

One of the most intriguing aspects of 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol is its potential role in neuropharmacology. Researchers have explored its derivatives for modulating neurotransmitter systems, particularly in the context of cognitive enhancement and neuroprotection. The carbazole core is known for its bioactivity, and when functionalized with the hydroxypropylamino butanol side chain, it may exhibit improved blood-brain barrier permeability—a critical factor in central nervous system (CNS) drug development.

In the realm of organic electronics, this compound’s carbazole unit contributes to its electron-donating capabilities, making it a candidate for OLEDs (organic light-emitting diodes) and photovoltaic materials. Recent studies highlight its potential in energy-efficient lighting and flexible displays, aligning with the global push for green technology. The compound’s stability under thermal and photolytic conditions further enhances its suitability for these applications.

Synthesis of 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol typically involves multi-step organic reactions, including N-alkylation and hydroxylation processes. Optimizing these methods for scalability and low environmental impact is a focus area, reflecting the growing demand for sustainable synthetic routes. Innovations such as catalytic asymmetric synthesis could further enhance its enantiomeric purity, which is crucial for pharmaceutical applications.

From an SEO perspective, this compound intersects with high-traffic search queries like "carbazole derivatives in medicine", "organic electronics materials 2024", and "sustainable synthesis of bioactive molecules". Its dual utility in life sciences and advanced materials ensures broad relevance. Additionally, the rise of AI-driven drug discovery has spurred interest in structurally complex molecules like this one, as they are often flagged by machine learning algorithms for targeted therapeutic potential.

In summary, 2-{3-(9H-carbazol-9-yl)-2-hydroxypropylamino}butan-1-ol (CAS No. 347368-94-9) exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to cutting-edge fields—from neuropharmacology to renewable energy—positions it as a compound of enduring scientific and industrial value. Future research will likely explore its structure-activity relationships and commercial viability, ensuring its place in the lexicon of modern chemistry.